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Compound of Interest

N-(2-methoxyethyl)-2-
Compound Name:
phenylacetamide

Cat. No.: B3846106

Get Quote

Executive Summary

N-(2-Methoxyethyl)-2-phenylacetamide (CAS 124932-14-5) is a secondary amide structurally

characterized by a phenylacetic acid core coupled with a 2-methoxyethylamine side chain.[1][2]
[3] As a lipophilic fragment fitting within the "Rule of Five" chemical space, it serves as a
valuable intermediate in the synthesis of neuroactive compounds and a structural probe in
Fragment-Based Drug Discovery (FBDD). This guide provides a definitive technical analysis of
its chemical identity, synthetic pathways, and physicochemical properties, anchored by its
canonical SMILES representation.[1]

Chemical Identity & Informatics

The precise definition of a chemical structure in silico is requisite for high-throughput screening
and database registration. The Simplified Molecular Input Line Entry System (SMILES)
provides a linear ASCII string representing the molecular graph.

SMILES Representation
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The canonical SMILES string for N-(2-methoxyethyl)-2-phenylacetamide is derived by
traversing the carbon skeleton from the methoxy terminus through the amide linkage to the
aromatic ring.[1]

Canonical SMILES: COCCNC(=0)Cclcccccl

Isomeric SMILES: COCCNC(=0)Cclcccccl (No stereocenters present)[1]

Structural Identifiers

To ensure interoperability across chemical databases (PubChem, ChEMBL, CAS), the following
identifiers are established:

Identifier Type Value

CAS Registry Number 124932-14-5

IUPAC Name N-(2-methoxyethyl)-2-phenylacetamide
Molecular Formula C11H1sNO2

INChl=1S/C11H15N0O2/c1-14-8-7-12-11(13)9-

InChl Strin
g 10-5-3-2-4-6-10/h2-6H,7-9H2,1H3,(H,12,13)

InChlKey GAIMHZBLTGWUPF-UHFFFAOYSA-N

Graph Traversal Logic (SMILES Decoding)

The SMILES string COCCNC(=0)Cclcccccl encodes the connectivity as follows:

COCC: Starts at the methyl group of the methoxy ether, moving through the oxygen to the
ethyl chain.

N: The nitrogen atom of the amide bond.

C(=0): The carbonyl carbon (branching to Oxygen).

Cclcccccl: The methylene bridge connecting to the phenyl ring (clcccccl).
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Figure 1: Logical Graph Traversal for SMILES Generation

Click to download full resolution via product page
Figure 1: Logical flow representing the linear SMILES string mapping to the molecular graph.

Synthetic Methodology

The synthesis of N-(2-methoxyethyl)-2-phenylacetamide is a classic amide coupling reaction.
[1] While direct thermal condensation is possible, catalytic activation is preferred to ensure high
yield and purity.[1]

Protocol: Acid Chloride Method

This method is preferred for small-scale synthesis due to its rapid kinetics and ease of workup.

Reagents:

Phenylacetyl chloride (1.0 eq)

2-Methoxyethylamine (1.1 eq)[1]

Triethylamine (EtsN) or Diisopropylethylamine (DIPEA) (1.2 eq)

Dichloromethane (DCM) (Solvent)
Step-by-Step Procedure:

e Preparation: Dissolve 2-methoxyethylamine (1.1 eq) and EtsN (1.2 eq) in anhydrous DCM
under an inert atmosphere (N2 or Ar) at 0°C.

» Addition: Dropwise add phenylacetyl chloride (1.0 eq) dissolved in DCM to the amine
solution. The exotherm must be controlled to maintain T < 5°C.

o Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 2—4 hours.
Monitor via TLC (SiOz2, 50% EtOAc/Hexanes).[1]
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o Workup: Quench with 1M HCI (to remove unreacted amine), wash with saturated NaHCOs
(to remove acid byproducts), and brine.

 Purification: Dry the organic layer over MgSOa, filter, and concentrate in vacuo. Recrystallize
from Ethanol/Water if necessary.

Mechanistic Pathway

The reaction proceeds via a nucleophilic acyl substitution. The lone pair of the primary amine
attacks the electrophilic carbonyl carbon of the acid chloride, displacing the chloride ion.

Phenylacetyl Chloride e L. . N-(2-methoxyethyl)-2-phenylacetamide
(Electrophile) Nucleophilic Attack Elimination of Cl- (Product)

Tetrahedral

Intermediate  »
2-Methoxyethylamine
(Nucleophile) HCI Salt

Figure 2: Nucleophilic Acyl Substitution Mechanism

Click to download full resolution via product page
Figure 2: Synthetic workflow for the formation of the amide bond.

Physicochemical Profiling

Understanding the physicochemical properties is critical for predicting the compound's behavior
in biological systems. N-(2-methoxyethyl)-2-phenylacetamide exhibits a balanced
lipophilic/hydrophilic profile, making it membrane-permeable.[1]

Quantitative Data Table
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Property Value Source/Method
Molecular Weight 193.24 g/mol Calculated

LogP (Octanol/Water) 12-15 Predicted (Consensus)
H-Bond Donors 1 (Amide NH) Structural Analysis
H-Bond Acceptors 2 (Amide O, Ether O) Structural Analysis
Topological Polar Surface Area ] ]

(TPSA) 38.3 Az Cheminformatics
Rotatable Bonds 5 Structural Analysis
Physical State Solid / Low-melting solid Experimental Observation

"Rule of Five" Compliance

The compound strictly adheres to Lipinski's Rule of Five, suggesting excellent oral
bioavailability potential:

MW < 500: (193.24) — PASS

LogP < 5: (~1.3) — PASS

H-Donors < 5: (1) — PASS

H-Acceptors < 10: (2) — PASS

Solubility & Lipophilicity

The inclusion of the methoxyethyl tail improves water solubility compared to the N-ethyl analog,
while the phenyl ring maintains sufficient lipophilicity for blood-brain barrier (BBB) penetration.
This structural motif is often utilized to "tune" the solubility of drug candidates without altering
the pharmacophore significantly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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